Cas no 180181-07-1 (3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride)

• Product name: 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride
• CAS No: 180181-07-1
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD22056482
• CID: 5605571
• PubChem ID: 70199610

3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS025447130
• 180181-07-1
• beta-Phenyl-alpha,alpha-dimethyl-beta-alanine hydrochloride
• EN300-99466
• SCHEMBL7826397
• 3-amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride
• HLFVREZODIACFG-UHFFFAOYSA-N
• 3-amino-2,2-dimethyl-3-phenylpropanoicacidhydrochloride
• 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride

• MDL： MFCD22056482
• Inchi： 1S/C11H15NO2.ClH/c1-11(2,10(13)14)9(12)8-6-4-3-5-7-8;/h3-7,9H,12H2,1-2H3,(H,13,14);1H
• InChI Key： HLFVREZODIACFG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)C(C)(C)C(=O)O.Cl

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride

3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride (CAS No. 180181-07-1): A Comprehensive Overview

3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride, identified by its CAS number 180181-07-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research.

The molecular structure of 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride consists of a phenyl group attached to a propanoic acid backbone, which is further modified by the presence of an amino group and two methyl groups at the second carbon position. This specific arrangement imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for various research applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride suggest potential interactions with biological targets such as enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in the development of new drug candidates. Researchers have been exploring its pharmacological properties to identify possible applications in treating conditions where modulating amino acid metabolism or neurotransmitter activity could be beneficial. For instance, studies have indicated that compounds with similar structural motifs may exhibit effects on neurotransmitter systems, which are often dysregulated in neurological disorders.

The hydrochloride salt form of 3-Amino-2,2-dimethyl-3-phenylpropanoic acid enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility profile is crucial for drug delivery systems, as it allows for easier administration and absorption in vivo.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride with various biological targets. These studies have provided insights into its potential mechanism of action and have helped in designing more targeted and effective drug molecules.

In addition to its pharmacological potential, 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride has also been investigated for its role in biochemical pathways. The amino group and the phenyl ring are key functional moieties that can participate in various biochemical reactions, including enzyme-catalyzed processes. This makes it a valuable tool for studying metabolic pathways and enzyme kinetics.

The synthesis of 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The compound's stability under various storage conditions is another critical factor that has been thoroughly evaluated. Studies have shown that when stored properly at controlled temperatures and humidity levels, 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride maintains its integrity over extended periods. This stability is essential for ensuring the efficacy of pharmaceutical products that incorporate this compound.

Ethical considerations are also paramount when conducting research involving novel compounds like 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride. Researchers must adhere to strict guidelines to ensure the safety of human subjects involved in clinical trials and animal studies. These guidelines help mitigate risks associated with new drug development while maximizing potential therapeutic benefits.

The future prospects for 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride are promising, with ongoing research aimed at uncovering new applications and refining its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field.

In conclusion, 3-Amino-2,2-dimethyl-3-phenylpropanoic acid hydrochloride(CAS No. 180181-07-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for both research and therapeutic development. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing various health challenges.